N-(3-chloro-4-fluorophenyl)-2-(3-(3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)acetamide oxalate

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-2-[3-(3-pyrimidin-2-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetamide;oxalic acid
• InChI: InChI=1S/C17H14ClFN6O2.C2H2O4/c18-12-6-11(2-3-13(12)19)22-14(26)9-25-7-10(8-25)17-23-16(24-27-17)15-20-4-1-5-21-15;3-1(4)2(5)6/h1-6,10H,7-9H2,(H,22,26);(H,3,4)(H,5,6)
• InChI Key: JPPYJFRCOBFKTJ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1CC(=O)NC2=CC(=C(C=C2)F)Cl)C3=NC(=NO3)C4=NC=CC=N4.C(=O)(C(=O)O)O
• Molecular Formula: C19H16ClFN6O6
• Molecular Weight: 478.8 g/mol

Description

N-(3-chloro-4-fluorophenyl)-2-(3-(3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)acetamide oxalate is a useful research compound. Its molecular formula is C19H16ClFN6O6 and its molecular weight is 478.82. The purity is usually 95%.
BenchChem offers high-quality N-(3-chloro-4-fluorophenyl)-2-(3-(3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)acetamide oxalate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-chloro-4-fluorophenyl)-2-(3-(3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)acetamide oxalate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radioligand Imaging Applications

A series of compounds, including analogs and derivatives related to the given chemical structure, have been explored for their potential in radioligand imaging. These compounds have shown affinity for specific protein targets, making them suitable for positron emission tomography (PET) imaging studies. For instance, derivatives have been synthesized for imaging the translocator protein (18 kDa) with PET, which is significant for studying neuroinflammatory processes (Dollé et al., 2008).

Antimicrobial Activity

Compounds structurally related to the specified chemical have been synthesized and evaluated for their antimicrobial properties. These studies have led to the discovery of novel antimicrobial agents with significant activity against both gram-positive and gram-negative bacteria. Research indicates that modifications in the chemical structure, such as the introduction of fluorine atoms, can enhance antimicrobial potency (Parikh & Joshi, 2014).

Anti-Inflammatory Activity

Research has also focused on the synthesis of derivatives with anti-inflammatory properties. By modifying the chemical structure, researchers have developed compounds that demonstrate significant anti-inflammatory activity in assays. This exploration opens up potential therapeutic applications for treating inflammation-related disorders (Sunder & Maleraju, 2013).